Cas no 1156987-58-4 (N-(3,5-dimethylphenyl)thian-4-amine)

• Product Name: N-(3,5-dimethylphenyl)thian-4-amine
• CAS No: 1156987-58-4
• MF: C₁₃H₁₉NS
• MW: 221.361662149429
• CID: 5230752
• PubChem ID: 43511307
• Update Time: 2026-03-07

N-(3,5-dimethylphenyl)thian-4-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-amine, N-(3,5-dimethylphenyl)tetrahydro-
• N-(3,5-dimethylphenyl)thian-4-amine

• Inchi： 1S/C13H19NS/c1-10-7-11(2)9-13(8-10)14-12-3-5-15-6-4-12/h7-9,12,14H,3-6H2,1-2H3
• InChI Key： HUBMBRZBCDBWFZ-UHFFFAOYSA-N
• SMILES： C1SCCC(NC2=CC(C)=CC(C)=C2)C1

Additional information on N-(3,5-dimethylphenyl)thian-4-amine

N-(3,5-Dimethylphenyl)Thian-4-Amine: A Comprehensive Overview

N-(3,5-Dimethylphenyl)Thian-4-Amine, also known by its CAS number 1156987-58-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the thiazole family, which has been extensively studied due to its unique electronic properties and potential applications in various industries. The structure of N-(3,5-Dimethylphenyl)Thian-4-Amine consists of a thiazole ring system substituted with a 3,5-dimethylphenyl group, making it a derivative with distinct chemical and physical characteristics.

The synthesis of N-(3,5-Dimethylphenyl)Thian-4-Amine typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity. Researchers have explored various routes, including nucleophilic substitution and condensation reactions, to optimize the synthesis process. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining product quality.

One of the most notable features of N-(3,5-Dimethylphenyl)Thian-4-Amine is its electronic properties. The thiazole ring system is known for its conjugated π-systems, which contribute to its stability and reactivity. The presence of the 3,5-dimethylphenyl substituent further modulates these properties, making the compound suitable for applications in optoelectronics and sensor technologies. Recent studies have demonstrated that this compound exhibits excellent fluorescence properties under UV light, making it a promising candidate for use in fluorescent sensors and imaging agents.

In terms of applications, N-(3,5-Dimethylphenyl)Thian-4-Amine has shown potential in the development of advanced materials. Its ability to form self-assembled monolayers (SAMs) on various substrates has been exploited in the creation of highly sensitive biosensors. Additionally, this compound has been incorporated into polymer blends to enhance their mechanical and thermal properties. The integration of N-(3,5-Dimethylphenyl)Thian-4-Amine into polymer matrices has been shown to improve the overall performance of materials used in aerospace and automotive industries.

The biological activity of N-(3,5-Dimethylphenyl)Thian-4-Amine has also been a subject of recent research. Studies have indicated that this compound exhibits moderate anti-inflammatory and antioxidant properties. These findings suggest that it could be a valuable lead compound in drug discovery programs targeting chronic inflammatory diseases and oxidative stress-related conditions.

From an environmental perspective, the biodegradability and toxicity profiles of N-(3,5-Dimethylphenyl)Thian-4-Amine have been evaluated to ensure its safe use in industrial applications. Research indicates that the compound is not highly toxic to aquatic organisms under standard test conditions. However, further studies are required to fully understand its long-term environmental impact.

In conclusion, N-(3,5-Dimethylphenyl)Thian-4-Amine is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and favorable electronic properties make it an attractive candidate for use in optoelectronics, materials science, and pharmaceutical research. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.